Cas no 2161722-82-1 (4-(1-hydroxybut-3-yn-2-yl)amino-6-methylpyridine-3-carboxylic acid)

• Product Name: 4-(1-hydroxybut-3-yn-2-yl)amino-6-methylpyridine-3-carboxylic acid
• CAS No: 2161722-82-1
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 6097410
• PubChem ID: 165779338
• Update Time: 2025-06-08

4-(1-hydroxybut-3-yn-2-yl)amino-6-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-hydroxybut-3-yn-2-yl)amino-6-methylpyridine-3-carboxylic acid
• EN300-1449862
• 4-[(1-hydroxybut-3-yn-2-yl)amino]-6-methylpyridine-3-carboxylic acid
• 2161722-82-1

• Inchi： 1S/C11H12N2O3/c1-3-8(6-14)13-10-4-7(2)12-5-9(10)11(15)16/h1,4-5,8,14H,6H2,2H3,(H,12,13)(H,15,16)
• InChI Key： MLUXXBURQHRFOV-UHFFFAOYSA-N
• SMILES： OCC(C#C)NC1=CC(C)=NC=C1C(=O)O

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 82.4Ų

Additional information on 4-(1-hydroxybut-3-yn-2-yl)amino-6-methylpyridine-3-carboxylic acid

4-(1-hydroxybut-3-yn-2-yl)amino-6-methylpyridine-3-carboxylic acid (CAS No. 2161722-82-1): A Comprehensive Overview

4-(1-hydroxybut-3-yn-2-yl)amino-6-methylpyridine-3-carboxylic acid, with the CAS number 2161722-82-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurodegenerative diseases.

The molecular structure of 4-(1-hydroxybut-3-yn-2-yl)amino-6-methylpyridine-3-carboxylic acid is composed of a pyridine ring substituted with a methyl group at the 6-position and a carboxylic acid group at the 3-position. The key functional group is the 1-hydroxybut-3-yn-2-yl moiety, which imparts significant biological activity to the molecule. The presence of the hydroxyl and alkyne functionalities allows for diverse chemical modifications, making this compound a valuable scaffold for drug discovery and development.

Recent studies have highlighted the anti-inflammatory properties of 4-(1-hydroxybut-3-yn-2-yl)amino-6-methylpyridine-3-carboxylic acid. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This effect is attributed to its interaction with specific signaling pathways, including the NF-kB pathway, which plays a crucial role in inflammation. These findings suggest that this compound could be a potential candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-(1-hydroxybut-3-yn-2-yl)amino-6-methylpyridine-3-carboxylic acid has also shown neuroprotective effects. Preclinical studies in animal models of neurodegenerative diseases have indicated that this compound can reduce oxidative stress and prevent neuronal cell death. The mechanism underlying these effects is thought to involve the modulation of mitochondrial function and the activation of antioxidant defense systems. These findings open up new avenues for the development of therapies targeting neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 4-(1-hydroxybut-3-yn-2-yl)amino-6-methylpyridine-3-carboxylic acid has been extensively studied to assess its suitability as a therapeutic agent. In vivo experiments have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a moderate half-life and low clearance rate. These characteristics make it an attractive candidate for further clinical evaluation.

Toxicological studies have also been conducted to evaluate the safety profile of 4-(1-hydroxybut-3-yn-2-yl)amino-6-methylpyridine-3-carboxylic acid. Results from these studies indicate that it has a low toxicity profile at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 4-(1-hydroxybut-3-yn-2-yl)amino-6-methylpyridine-3-carboxylic acid (CAS No. 2161722-82-1) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent for inflammatory and neurodegenerative diseases. Ongoing research efforts are focused on optimizing its chemical structure to enhance its efficacy and safety profile, paving the way for potential clinical applications in the near future.